Cas no 94587-97-0 (2-Hydroperoxybutanedioic acid)

• Product Name: 2-Hydroperoxybutanedioic acid
• CAS No: 94587-97-0
• MF: C₄H₆O₆
• MW: 150.086842060089
• CID: 2818135
• PubChem ID: 53431405
• Update Time: 2025-04-21

2-Hydroperoxybutanedioic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID60700337
• 94587-97-0
• 2-Hydroperoxybutanedioic acid
• SCHEMBL1295993

• Inchi： 1S/C4H6O6/c5-3(6)1-2(10-9)4(7)8/h2,9H,1H2,(H,5,6)(H,7,8)
• InChI Key： FHBQJITVCUIQDV-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)CC(=O)O)O

Computed Properties

• Exact Mass: 150.01643791g/mol
• Monoisotopic Mass: 150.01643791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroperoxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroperoxy fatty acids